Cas no 92142-08-0 (Mannitol, 2,3:4,5-di-O-isopropylidene- (7CI))

Mannitol, 2,3:4,5-di-O-isopropylidene- (7CI) structure
92142-08-0 structure
Product Name:Mannitol, 2,3:4,5-di-O-isopropylidene- (7CI)
CAS No:92142-08-0
MF:C12H22O6
MW:262.299484729767
CID:819546
PubChem ID:282520
Update Time:2025-04-19

Mannitol, 2,3:4,5-di-O-isopropylidene- (7CI) Chemical and Physical Properties

Names and Identifiers

    • Mannitol, 2,3:4,5-di-O-isopropylidene- (7CI)
    • 1-[2-[2-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]ethoxy]ethyl]piperidine
    • FLXVQAMRSMZNMN-UHFFFAOYSA-N
    • NSC-136029
    • 92142-08-0
    • Galactitol, 2,3:4,5-bis-O-(1-methylethylidene)-
    • Galactitol, 2,3:4,5-di-O-isopropylidene-, meso-
    • SCHEMBL18090749
    • NSC136029
    • Inchi: 1S/C12H22O6/c1-11(2)15-7(5-13)9(17-11)10-8(6-14)16-12(3,4)18-10/h7-10,13-14H,5-6H2,1-4H3
    • InChI Key: FLXVQAMRSMZNMN-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)OC(CO)C1C1C(CO)OC(C)(C)O1

Computed Properties

  • Exact Mass: 262.142
  • Monoisotopic Mass: 262.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.144
  • Boiling Point: 362.4°Cat760mmHg
  • Flash Point: 173°C
  • Refractive Index: 1.463
  • PSA: 77.38000
  • LogP: 0.01120
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